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Compound of Interest

Compound Name: MSC-4381

Cat. No.: B8201691

Audience: Researchers, scientists, and drug development professionals.
Introduction

MSC-4381, also known as MCT4-IN-1, is a potent and selective inhibitor of the
monocarboxylate transporter 4 (MCT4/SLC16A3)[1][2][3][4][5]. It exhibits a half-maximal
inhibitory concentration (IC50) of 77 nM and a binding affinity (Ki) of 11 nM[1][2][3][4][5][6]. By
targeting the cytosolic domain of MCT4, MSC-4381 effectively blocks lactate efflux, leading to
intracellular lactate accumulation and reduced viability in cells with high MCT4 expression[1][2]
[3][4][5]- These characteristics make MSC-4381 a valuable chemical probe for investigating the
biological roles of MCT4, particularly in cancer metabolism research[1][7]. This document
provides detailed protocols for the preparation of MSC-4381 stock solutions for research
applications.

Quantitative Data Summary

The following table summarizes the key quantitative information for MSC-4381.
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Property Value Source
Molecular Weight 537.97 g/mol [11121131[6]

IC50 77 nM [L][2]3][4][5]116]
Ki 11 nM [LI213114105106]7]

Up to 83.33 mg/mL (with

Solubility in DMSO ultrasonication and warming to  [2][5]
60°C)

50 mM [8]

33 mg/mL (61.34 mM) [6]

2 mg/mL (clear solution with

warming)

_ -20°C for up to 3 years; 4°C for
Storage (Solid) up 1o 2 years [2][5]

-80°C for up to 6 months;
Storage (In Solvent) [1][2][5]
-20°C for up to 1 month

Experimental Protocols

1. Preparation of a High-Concentration MSC-4381 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MSC-4381 in dimethyl
sulfoxide (DMSO).

Materials:

MSC-4381 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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o Vortex mixer

o Water bath or heat block (optional)
e Sonicator (optional)

Procedure:

» Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

» Weighing MSC-4381: Carefully weigh the desired amount of MSC-4381 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.38 mg of MSC-4381
(Molecular Weight = 537.97 g/mol ).

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.010 mol/L x 537.97 g/mol x 1000 mg/g = 5.38 mg

e Dissolution in DMSO: Add the weighed MSC-4381 powder to a sterile tube. Add the
calculated volume of fresh, anhydrous DMSO to achieve the desired concentration. For the
example above, add 1 mL of DMSO.

o Solubilization: Vortex the solution thoroughly for several minutes to facilitate dissolution. If
the compound does not fully dissolve, gentle warming in a water bath (up to 60°C) and/or
sonication can be applied to aid solubilization[2][5]. Ensure the solution is clear before use.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months[1][2][5].

2. Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution for use in
cell culture experiments.

Materials:
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e 10 mM MSC-4381 stock solution in DMSO

o Appropriate cell culture medium

o Sterile tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the MSC-4381 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentration for your experiment. It is recommended to prepare
intermediate dilutions to ensure accuracy.

e Final Concentration: Add the appropriate volume of the diluted MSC-4381 solution to your
cell culture wells. Ensure the final concentration of DMSO in the culture medium is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

e Immediate Use: It is recommended to prepare fresh working solutions for each experiment.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of MSC-4381 and a general
experimental workflow for its use.
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Mechanism of Action of MSC-4381
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Caption: Mechanism of action of MSC-4381 in inhibiting lactate efflux via the MCT4 transporter.
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General Experimental Workflow
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Caption: A generalized workflow for preparing and using MSC-4381 in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8201691?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/msc-4381.html
https://www.abmole.com/products/mct4-in-1.html
https://www.bioscience.co.uk/product~1069597
https://www.medchemexpress.com/mct4-in-1.html
https://www.arctomsci.com/2445185-57-7-HY-132301-1
https://www.selleckchem.com/products/msc-4381.html
https://www.caymanchem.com/product/41135/msc4381
https://www.rndsystems.com/products/msc-4381_8008
https://www.benchchem.com/product/b8201691#how-to-prepare-msc-4381-stock-solution
https://www.benchchem.com/product/b8201691#how-to-prepare-msc-4381-stock-solution
https://www.benchchem.com/product/b8201691#how-to-prepare-msc-4381-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8201691?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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